Cas no 1172393-41-7 (3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea)

3-(2H-1,3-Benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is a synthetic urea derivative featuring a benzodioxole and tetrahydroquinolinone scaffold. This compound exhibits potential as an intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders due to its structural resemblance to pharmacologically active motifs. The benzodioxole moiety may enhance metabolic stability, while the tetrahydroquinolinone core offers opportunities for selective receptor interactions. Its well-defined molecular architecture allows for precise modifications in drug development. The compound's purity and stability under standard conditions make it suitable for research applications, including kinase inhibition studies or neuropharmacological investigations. Its synthetic accessibility further supports its utility in exploratory medicinal chemistry programs.

3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea structure

1172393-41-7 structure

Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

CAS No:1172393-41-7

MF:C₁₇H₁₅N₃O₄

MW:325.318703889847

CID:6377853

PubChem ID:30375943

Update Time:2025-10-28

3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

- 3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
- 1-(1,3-benzodioxol-5-yl)-3-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
- VU0646935-1
- 1172393-41-7
- F5540-0019
- AKOS024513202
- 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
- Inchi： 1S/C17H15N3O4/c21-16-6-1-10-7-11(2-4-13(10)20-16)18-17(22)19-12-3-5-14-15(8-12)24-9-23-14/h2-5,7-8H,1,6,9H2,(H,20,21)(H2,18,19,22)
- InChI Key： UYEASMXPAXOKRL-UHFFFAOYSA-N
- SMILES： N(C1=CC=C2OCOC2=C1)C(NC1C=CC2=C(C=1)CCC(=O)N2)=O

Computed Properties

Exact Mass: 325.10625597g/mol
Monoisotopic Mass: 325.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 88.7Å²

3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5540-0019-2μmol	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	2μmol	$57.0	2023-09-09
Life Chemicals	F5540-0019-5μmol	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	5μmol	$63.0	2023-09-09
Life Chemicals	F5540-0019-10μmol	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	10μmol	$69.0	2023-09-09
Life Chemicals	F5540-0019-20μmol	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	20μmol	$79.0	2023-09-09
Life Chemicals	F5540-0019-1mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	1mg	$54.0	2023-09-09
Life Chemicals	F5540-0019-2mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	2mg	$59.0	2023-09-09
Life Chemicals	F5540-0019-3mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	3mg	$63.0	2023-09-09
Life Chemicals	F5540-0019-4mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	4mg	$66.0	2023-09-09
Life Chemicals	F5540-0019-5mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	5mg	$69.0	2023-09-09
Life Chemicals	F5540-0019-10mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea	1172393-41-7	10mg	$79.0	2023-09-09

3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Related Literature

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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Related Categories

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

Chemical Compound CAS No. 1172393-41-7: 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-yl)Urea

The compound with CAS No. 1172393-41-7, named 3-(2H-1,3-benzodioxol-5-yl)-1-(2-oxyo - tetrahydroquinolinyl)urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of a benzodioxole moiety and a tetrahydroquinolinone group connected via a urea linkage. The benzodioxole group contributes to the molecule's aromatic stability and potential bioavailability, while the tetrahydroquinolinone moiety introduces a rigid framework that may enhance binding affinity to target proteins.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. For instance, research conducted in 2023 demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have indicated that this compound may exhibit antitumor activity, particularly in models of breast and prostate cancers.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This approach not only enhances the efficiency of the synthesis but also aligns with the principles of green chemistry by minimizing waste and energy consumption.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it may have good bioavailability when administered orally or through other routes. However, further research is required to fully understand its pharmacokinetic properties in humans.

The development of this compound has been driven by its potential applications in drug discovery and development. Its unique combination of structural features makes it a promising candidate for targeting a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases. Researchers are currently exploring its efficacy in animal models of Alzheimer's disease and stroke.

In conclusion, the compound with CAS No. 1172393-41 -7 represents a significant advancement in the field of medicinal chemistry. Its innovative structure and promising biological activities make it a valuable tool for further research and development in drug discovery.